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Compound of Interest

Compound Name: 3,6-Dichlorocarbazole

Cat. No.: B1220011

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds is a cornerstone of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe disposal of
3,6-Dichlorocarbazole, a compound noted for its applications in organic electronics and as a
pharmaceutical intermediate. Adherence to these protocols is critical to mitigate risks and
ensure regulatory compliance.

Understanding the Hazard Profile

3,6-Dichlorocarbazole is a halogenated organic compound. Such substances are typically
classified as hazardous waste due to their potential for environmental persistence and toxicity.
According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 3,6-Dichlorocarbazole is known to cause skin and serious eye irritation.[1] Due to its
chemical structure, it must be handled with care, preventing its release into the environment.[2]

Quantitative Data Summary

For quick reference, the key identifiers and physical properties of 3,6-Dichlorocarbazole are
summarized in the table below.
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Property Value Reference
CAS Number 5599-71-3 [1113114]
Molecular Formula C12H7CI2N [1][3]
Molecular Weight 236.1 g/mol [3]

Melting Point 204 - 210 °C [3]

White to light yellow to light
Appearance [3]
orange powder/crystal

Causes skin irritation, Causes
GHS Hazard ] o [1]
serious eye irritation

Step-by-Step Disposal Protocol for 3,6-
Dichlorocarbazole

The following procedure outlines the necessary steps for the safe disposal of 3,6-
Dichlorocarbazole and its contaminated waste. This protocol is based on general best
practices for handling chlorinated hazardous waste.

Personal Protective Equipment (PPE)

Before handling 3,6-Dichlorocarbazole for disposal, ensure you are wearing the appropriate
PPE:

o Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Chemical-resistant gloves (e.g., nitrile).

» Body Protection: A laboratory coat.

Waste Segregation and Collection

Proper segregation is the first critical step in the disposal process.

o Solid Waste:
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o Collect pure 3,6-Dichlorocarbazole, contaminated lab materials (e.g., weigh boats,
contaminated paper towels, gloves), and any residues in a designated, leak-proof, and
clearly labeled hazardous waste container.

o The container should be made of a material compatible with chlorinated organic
compounds.

e Liquid Waste:

o If 3,6-Dichlorocarbazole is in a solvent, it must be collected in a designated halogenated
organic solvent waste container.

o Crucially, do not mix halogenated and non-halogenated solvent waste. This is a common
and critical error that can complicate and increase the cost of disposal.

o Empty Containers:

o Thoroughly rinse empty containers that held 3,6-Dichlorocarbazole three times with a
suitable solvent.

o The first rinseate is considered hazardous and must be collected and disposed of as liquid
hazardous waste. Subsequent rinses may also need to be collected depending on local
regulations.

o Once triple-rinsed, the container can often be disposed of as non-hazardous waste, but
labels must be defaced or removed. Always confirm this with your institution's
Environmental Health and Safety (EHS) office.

Labeling and Storage

Proper labeling and temporary storage are vital for safety and regulatory compliance.
e Labeling:

o All hazardous waste containers must be clearly labeled with the words "Hazardous Waste"
and a full description of the contents, including "3,6-Dichlorocarbazole” and any solvents
present.
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o Indicate the approximate percentages of each component.

e Storage:
o Keep waste containers securely closed except when adding waste.

o Store the waste in a designated, well-ventilated satellite accumulation area that is away
from ignition sources and incompatible materials.

o Use secondary containment (e.g., a larger, chemically resistant bin) to prevent spills.

Arranging for Final Disposal

Hazardous waste must be disposed of through a licensed and approved waste disposal facility.

o Contact your EHS Office: Your institution's Environmental Health and Safety (EHS) office is
the primary point of contact for arranging the final disposal. They will have established
procedures and schedules for waste pickup.

o Documentation: Complete any required waste manifests or pickup request forms provided by
your EHS office. Accurate documentation is a legal requirement.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 3,6-Dichlorocarbazole waste.
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Waste Generation & Identification

Generate 3,6-Dichlorocarbazole Waste

Is it an empty container? Is the waste primarily solid? Is the waste primarily liquid?
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Caption: Workflow for 3,6-Dichlorocarbazole Waste Disposal.
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Disclaimer: This guide provides general procedures. Always consult your institution's specific
safety and disposal protocols and the relevant local, state, and federal regulations. Your EHS
office is the definitive resource for compliance in your specific location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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